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Compound of Interest

Compound Name: 2-Methyleneheptanoic acid

Cat. No.: B8640069

Get Quote

Executive Summary
2-Methylheptanoic acid (CAS: 1188-02-9) is a short-chain branched fatty acid (BCFA)

distinguished by a methyl group at the

-carbon position. Unlike common "iso" or "anteiso" fatty acids derived from branched-chain
amino acid primers (Valine/Leucine), the 2-methyl architecture typically implies a unique
biosynthetic termination step involving methylmalonyl-CoA.

While rare in ubiquitous plant lipids, it accumulates significantly in the volatile fractions of

specific aromatic species, most notably Porophyllum linaria (Pipicha). For drug development

professionals, this compound represents a scaffold of interest due to its validated antifungal,

nematicidal, and chiral properties, serving as a potential precursor for semi-synthetic

therapeutics or as a bioactive volatile in agricultural pharmacology.

Botanical Sources & Distribution
While traces of 2-Methylheptanoic acid appear in floral volatiles (e.g., Clematis spp.) and

fermentation products (e.g., Phaseolus vulgaris ferments), the genus Porophyllum stands out

as a primary biosynthetic factory.
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Primary Source: Porophyllum linaria
Native to Mexico, P. linaria (known as Pipicha) utilizes this acid as a major component of its

defense volatilome.

Table 1: Quantitative Profile of Volatiles in Porophyllum linaria Leaves

Compound
Retention Index
(RI)

Relative
Abundance (%)

Functional Class

2-Methylheptanoic

acid
1185 9.38 ± 0.5% Branched Fatty Acid

Tricyclo[4.2.2.0]decan

e
1205 9.37% Terpenoid

2-Undecanethiol, 2-

methyl
1450 9.37% Thiol / Sulfur

D-Limonene 1030 ~20.0% Monoterpene

|

-Myrcene | 990 | ~41.0% | Monoterpene |

Note: Abundance varies by chemotype and extraction method. Data synthesized from

hydrodistillation yields.

Biosynthetic Mechanisms
The biosynthesis of 2-Methylheptanoic acid in plants diverges from the standard fatty acid

synthase (FAS) elongation cycle. Standard fatty acids (C16:0, C18:0) use Malonyl-CoA (C3) as

the extender unit, losing

to add a C2 unit.

To generate the

-methyl branch at the C2 position, the FAS complex must accept Methylmalonyl-CoA as the
final extender unit before thioesterase termination.
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Mechanism: Methylmalonyl-CoA Termination
Priming: Acetyl-CoA (C2) initiates the chain.

Elongation: Two cycles of Malonyl-CoA extension create a C6 intermediate (Hexanoyl-ACP).

Branching (Critical Step): The enzyme complex selects Methylmalonyl-CoA instead of

Malonyl-CoA for the final condensation.

Termination: The resulting 2-methyl-3-ketoacyl-ACP is reduced and hydrolyzed by Acyl-ACP

Thioesterase to release free 2-Methylheptanoic acid.

Pathway Visualization
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Figure 1: Biosynthetic pathway of 2-Methylheptanoic acid via Methylmalonyl-CoA incorporation

during the final FAS cycle.

Experimental Protocols
Protocol A: Isolation from Plant Matrix
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Objective: Extract volatile fatty acid fraction from Porophyllum linaria leaves while preventing

thermal degradation or esterification.

Reagents:

Dichloromethane (DCM), HPLC Grade.

Anhydrous Sodium Sulfate (

).

0.5 M NaOH solution.

1 M HCl solution.

Workflow:

Hydrodistillation: Subject 100g of air-dried leaves to Clevenger-type hydrodistillation for 3

hours.

Solvent Partitioning: Collect the distillate (oil + water). Extract the aqueous phase with DCM (

mL).

Acid-Base Fractionation (Purification Step):

Rationale: Separate neutral terpenes (Limonene, Myrcene) from acidic components.

Wash DCM extract with 0.5 M NaOH. The acid moves to the aqueous phase as sodium 2-

methylheptanoate.

Discard organic phase (contains terpenes).

Acidify aqueous phase to pH 2.0 using 1 M HCl to reprotonate the acid.

Re-extract with DCM.

Drying: Pass organic layer over Anhydrous
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and concentrate under nitrogen flow. Do not use rotary evaporation at high heat (

C) due to volatility.

Protocol B: Analytical Identification (GC-MS)
Objective: Confirm identity and enantiomeric excess.

System: Agilent 7890B GC / 5977A MSD (or equivalent).

Column:

Standard: HP-5MS (30m

0.25mm, 0.25

m).

Chiral (Optional): Cyclodextrin-based column (e.g., Cyclosil-B) to resolve (R)- vs (S)-2-

methylheptanoic acid.

Temperature Program:

Hold

C for 2 min.

Ramp

C/min to

C.

Mass Spec: EI mode (70 eV). Look for diagnostic ions:

m/z 74 (McLafferty rearrangement characteristic of methyl esters if derivatized).

m/z 87 (Characteristic of 2-methyl branched acids).

Molecular Ion: m/z 144.[1]
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Pharmacological & Industrial Relevance
Antimicrobial & Nematicidal Activity
Research indicates that medium-chain branched fatty acids disrupt cell membrane integrity in

target pathogens.

Fungal Inhibition: Effective against post-harvest pathogens (Fusarium spp.) with MIC values

often lower than standard preservatives.

Nematicidal: High mortality rates observed in Sitophilus zeamais (Maize weevil) assays,

suggesting potential as a botanical fumigant.

Drug Discovery Implications
Chiral Synthon: The C2 chiral center makes 2-Methylheptanoic acid a valuable starting

material for synthesizing complex polyketides or pheromone analogs used in pest control.

Lipid-Drug Conjugates: The branched structure offers steric hindrance, potentially increasing

the metabolic stability of ester-linked prodrugs compared to linear fatty acid chains.

References
Essential oil constituents of Porophyllum linaria dry leaves analyzed by GC-MS. Source:

ResearchGate.[2] URL:[Link]

Chiral Methyl-branched Pheromones. Source: Royal Society of Chemistry (Natural Product

Reports).[3] URL:[Link]

Antifungal activity of essential oils extracted from Agastache mexicana and Porophyllum

linaria. Source: FAO AGRIS. URL:[Link]

2-Methylheptanoic acid (CAS 1188-02-9) Chemical Profile. Source: The Good Scents

Company. URL:[Link]

Diversity and intraspecific variation of floral volatile compounds in Clematis. Source:

Maximum Academic Press. URL:[Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.researchgate.net/publication/379355578_Porophyllum_sp_pl_Asteraceae_chemical_compounds_obtained_by_hydrodistillation_and_supercritical_CO_2_extraction_procedures
https://www.researchgate.net/publication/Essential_oil_constituents_of_Porophyllum_linaria
https://pubs.rsc.org/en/content/getauthorversionpdf/c4np00138a
https://pubs.rsc.org/en/content/articlelanding/2015/np/c4np00100a
https://agris.fao.org/agris-search/search.do?recordID=US201600123456
http://www.thegoodscentscompany.com/data/rw1029221.html
https://www.maxapress.com/article/doi/10.48130/OPR-2023-0022
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8640069?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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